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Compound of Interest

Compound Name: Ethylene dimaleate

Cat. No.: B098352 Get Quote

Topic: Utilization of Ethylene Glycol and Maleic Anhydride for the Synthesis of Unsaturated

Polyesters.

Audience: Researchers, scientists, and drug development professionals.

Introduction
The term "ethylene dimaleate" as a monomer is not standard in polymer chemistry literature.

The polymer that would result from such a monomer is structurally equivalent to poly(ethylene

maleate), which is an unsaturated polyester. This polymer is synthesized through the

polycondensation reaction of ethylene glycol with maleic anhydride or maleic acid.

Poly(ethylene maleate) and related unsaturated polyesters are of significant interest for various

applications, including in the biomedical field, due to the presence of reactive double bonds in

the polymer backbone which allow for further functionalization or cross-linking.

These materials can be used in drug delivery systems, as components in biomaterials, and in

tissue engineering as scaffolds for bioactive molecules.[1][2] The ester linkages in the

backbone are susceptible to hydrolysis, rendering the polymers biodegradable, a desirable

characteristic for many biomedical applications.

Application Notes
Unsaturated polyesters like poly(ethylene maleate) are versatile polymers with a range of

applications stemming from the reactivity of the maleate double bond.
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Cross-linking: The double bonds along the polymer chain can undergo free-radical

polymerization, often with a vinyl monomer like styrene, to form a three-dimensional cross-

linked thermoset structure.[2] This cross-linking imparts rigidity and strength to the material.

Functionalization: The maleate units can be functionalized post-polymerization to attach

bioactive molecules, drugs, or targeting ligands, making them suitable for drug delivery

applications.

Biodegradability: The polyester backbone is susceptible to hydrolytic degradation, leading to

non-toxic degradation products (ethylene glycol and maleic acid), which is advantageous for

in-vivo applications.

Copolymerization: Ethylene glycol and maleic anhydride can be copolymerized with other

diols and diacids to tailor the properties of the resulting polyester, such as its flexibility,

hydrophilicity, and degradation rate.

Experimental Protocols
The synthesis of poly(ethylene maleate) is typically achieved through melt polycondensation.

This method involves heating the monomers, ethylene glycol and maleic anhydride, to a high

temperature, often in the presence of a catalyst, to drive the esterification reaction and remove

the water byproduct.

Protocol 1: Melt Polycondensation of Ethylene Glycol
and Maleic Anhydride
This protocol describes a two-stage melt polycondensation process for synthesizing

poly(ethylene maleate).

Materials:

Maleic anhydride (MA)

Ethylene glycol (EG)

Nitrogen gas (inert atmosphere)
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Chloroform (for recrystallization of MA)

Sodium (for drying EG)

Equipment:

Four-necked reaction flask

Mechanical stirrer

Contact thermometer

Bubbling tube for nitrogen inlet

Condenser and collection flask for water removal

Procedure:

Monomer Preparation:

Recrystallize maleic anhydride from chloroform.

Reflux ethylene glycol with sodium for one hour and then distill to remove water.

Reaction Setup:

Assemble the four-necked flask with the mechanical stirrer, thermometer, nitrogen inlet,

and condenser.

Charge the flask with maleic anhydride and ethylene glycol in a desired molar ratio (e.g.,

1:1.1). An excess of glycol is often used to compensate for its loss during the reaction.

First Stage: Esterification:

Heat the reaction mixture under a slow stream of nitrogen gas.

Maintain the temperature at approximately 160-190°C.

Continuously stir the mixture.
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Water will be formed as a byproduct and should be collected in the collection flask.

Monitor the reaction by measuring the acid value of the reaction mixture at regular

intervals. This stage is typically continued until the acid value drops to a predetermined

level.

Second Stage: Polycondensation:

Increase the temperature to 200-220°C.

Apply a vacuum to the system to facilitate the removal of excess ethylene glycol and

further drive the polymerization to achieve a higher molecular weight.

Continue the reaction until the desired viscosity or molecular weight is achieved.

Product Recovery:

Cool the reactor to room temperature under a nitrogen atmosphere.

The resulting poly(ethylene maleate) will be a viscous liquid or a solid, depending on the

molecular weight.

Characterization
The synthesized poly(ethylene maleate) can be characterized using various analytical

techniques:

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of ester bonds and

the presence of C=C double bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To determine

the chemical structure, confirm the repeating unit, and quantify the degree of isomerization

from maleate to fumarate.

Gel Permeation Chromatography (GPC): To determine the number-average molecular

weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI).
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Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg)

and melting temperature (Tm), if the polymer is semi-crystalline.

Titration: To determine the acid value and hydroxyl value, which are indicative of the

polymer's end-groups and can be used to estimate the molecular weight.[3]

Data Presentation
The following tables summarize typical reaction conditions and resulting polymer properties for

the synthesis of unsaturated polyesters based on maleic anhydride and diols, as found in the

literature. It is important to note that specific values for poly(ethylene maleate) can vary

depending on the precise experimental setup and conditions.

Table 1: Reaction Parameters for the Synthesis of Unsaturated Polyesters

Parameter Value/Range Reference

Monomers
Maleic Anhydride, Ethylene

Glycol
[4]

Molar Ratio (MA:EG) 1:1.1 to 1:2 [4][5]

Reaction Temperature 160 - 220 °C [6]

Reaction Time 2 - 11 hours [5]

Atmosphere Inert (Nitrogen) [4]

Catalyst

Typically none for initial

esterification; can be used for

polycondensation

[6]

Table 2: Typical Properties of Unsaturated Polyesters
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Property Value/Range Reference

Molecular Weight (Mn)
1000 - 1500 g/mol (for

polyester-diols)
[4]

Appearance
Pale amber-colored resinous

mass
[5]

Solubility
Soluble in acetone and glycol

monoalkyl ethers
[5]

Isomerization

Maleate to fumarate

isomerization occurs during

synthesis

[4]

Visualizations
Polymerization Reaction
Caption: Polycondensation of maleic anhydride and ethylene glycol.

Experimental Workflow
Caption: Workflow for poly(ethylene maleate) synthesis.

Logical Relationship of Polymer Properties
Caption: Factors influencing polymer properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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